Methyl 1-benzylbenzoimidazole-6-carboxylate
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Description
Methyl 1-benzylbenzoimidazole-6-carboxylate is a useful research compound. Its molecular formula is C16H14N2O2 and its molecular weight is 266.29456. The purity is usually 95%.
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Scientific Research Applications
Anthelmintic Efficacy
Research into benzimidazole compounds such as albendazole and mebendazole has shown their effectiveness against parasitic infections like Hymenolepis microstoma and Hymenolepis diminuta. These studies emphasize the role of benzimidazoles in chemotherapeutic interventions for parasitic infections, highlighting their broad-spectrum anthelmintic activity (McCracken, Lipkowitz, & Dronen, 2004).
Anticancer Potential
Benzimidazole derivatives, through Knoevenagel condensation, have been identified as promising candidates for anticancer drug development. These compounds exhibit remarkable anticancer activity by targeting various cancer-related molecular pathways. The versatility of benzimidazole chemistry allows for the synthesis of compounds with significant pharmacological interest, particularly in cancer therapy (Tokala, Bora, & Shankaraiah, 2022). Furthermore, synthetic approaches to benzimidazoles and their analogs have been explored for their potential as CNS-acting drugs, suggesting a wider application in neurological disorders (Saganuwan, 2020).
Repurposing for Cancer Therapy
Benzimidazole anthelmintics, such as mebendazole and albendazole, have been investigated for their anticancer effects, demonstrating potential as repurposed drugs in cancer therapy. These compounds have shown to induce apoptosis, disrupt microtubule polymerization, and exhibit anti-angiogenic and anti-metastatic properties, even in drug-resistant cancer cells. The ability of these drugs to act on multiple points of intervention in cancer cell proliferation and survival underscores their therapeutic potential (Nath et al., 2020; Son, Lee, & Adunyah, 2020).
Properties
IUPAC Name |
methyl 3-benzylbenzimidazole-5-carboxylate |
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InChI |
InChI=1S/C16H14N2O2/c1-20-16(19)13-7-8-14-15(9-13)18(11-17-14)10-12-5-3-2-4-6-12/h2-9,11H,10H2,1H3 |
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Source | PubChem | |
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InChI Key |
JPDUXIJJVXFJCL-UHFFFAOYSA-N |
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Source | PubChem | |
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Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC2=C(C=C1)N=CN2CC3=CC=CC=C3 |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N2O2 |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30682030 |
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Record name | Methyl 1-benzyl-1H-benzimidazole-6-carboxylate | |
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Molecular Weight |
266.29 g/mol |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
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CAS No. |
1199773-31-3 |
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Record name | Methyl 1-(phenylmethyl)-1H-benzimidazole-6-carboxylate | |
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Record name | Methyl 1-benzyl-1H-benzimidazole-6-carboxylate | |
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